Cas no 104825-24-3 (Benzoic acid,4-(cyanomethyl)-3-nitro-)

• Product Name: Benzoic acid,4-(cyanomethyl)-3-nitro-
• CAS No: 104825-24-3
• MF: C₉H₆N₂O₄
• MW: 206.154942035675
• CID: 126476
• PubChem ID: 13570178
• Update Time: 2025-04-18

Benzoic acid,4-(cyanomethyl)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(cyanomethyl)-3-nitro-
• Benzoic acid, 4-(cyanomethyl)-3-nitro- (9CI)
• 4-(Cyanomethyl)-3-nitrobenzoic acid
• 4-(Cyanomethyl)-3-nitrobenzoicacid
• 104825-24-3

• Inchi： 1S/C9H6N2O4/c10-4-3-6-1-2-7(9(12)13)5-8(6)11(14)15/h1-2,5H,3H2,(H,12,13)
• InChI Key： HQHZVVKSBBDASG-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(CC#N)=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 206.03278
• Monoisotopic Mass: 206.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 104.23